5-Chloro-7-trifluoromethyl-1,4-dihydro-2,3-quinoxalinedione
Overview
Description
ACEA1011 is a glycine site NMDA receptor antagonist. It may have analgesic effects and alleviate certain seizure-like excitatory responses.
Scientific Research Applications
1. Role in Modulating NMDA Receptors
5-Chloro-7-trifluoromethyl-1,4-dihydro-2,3-quinoxalinedione, along with other 1,4-dihydro-2,3-quinoxalinediones, has been studied for its interactions with the glycine modulatory site on the NMDA receptor, a crucial component of the excitatory amino acid (EAA) receptor complex. These compounds, including various quinoxalinediones, display distinct hydrogen-bonding patterns and pi-stacking arrangements, which are thought to contribute to their biological activity at the glycine binding site (Kubicki, Kindopp, Capparelli, & Codding, 1996).
2. Antiplasmodial Activity
Derivatives of 3-trifluoromethyl-2-arylcarbonylquinoxaline 1,4-di-N-oxide, including compounds related to 5-Chloro-7-trifluoromethyl-1,4-dihydro-2,3-quinoxalinedione, have demonstrated significant antiplasmodial activity. One such compound was found to be more active against Plasmodium falciparum, the parasite responsible for malaria, than traditional antimalarial drugs like chloroquine (Marín et al., 2008).
3. Ionotropic Glutamate Receptor Antagonism
Research on 5-Chloro-7-trifluoromethyl-1,4-dihydro-2,3-quinoxalinedione has indicated its potential as a broad-selectivity ionotropic glutamate receptor antagonist. Its analgesic properties in animal models suggest it could be a competitive antagonist at NMDA receptor glycine sites and also inhibit AMPA-preferring non-NMDA receptors (Woodward et al., 1995).
4. Potential Anticancer Activity
5,8-Quinolinedione derivatives, which are structurally related to 5-Chloro-7-trifluoromethyl-1,4-dihydro-2,3-quinoxalinedione, have been synthesized and tested for their antiproliferative activity against human cancer cell lines. Some of these compounds showed higher cytotoxicity than existing chemotherapeutic agents, indicating potential applications in cancer treatment (Kadela et al., 2016).
5. Structural and Chemical Analysis
Various studies have focused on the structural and chemical properties of quinoxalinedione derivatives, including their crystal structures, hydrogen bond patterns, and pi-stacking arrangements. These studies provide insight into the molecular interactions that may underlie their pharmacological effects (Kubicki & Codding, 1993).
properties
CAS RN |
153504-72-4 |
---|---|
Product Name |
5-Chloro-7-trifluoromethyl-1,4-dihydro-2,3-quinoxalinedione |
Molecular Formula |
C9H4ClF3N2O2 |
Molecular Weight |
264.59 g/mol |
IUPAC Name |
5-chloro-7-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione |
InChI |
InChI=1S/C9H4ClF3N2O2/c10-4-1-3(9(11,12)13)2-5-6(4)15-8(17)7(16)14-5/h1-2H,(H,14,16)(H,15,17) |
InChI Key |
JDCKMCIQUXTYQI-UHFFFAOYSA-N |
SMILES |
C1=C(C=C(C2=C1NC(=O)C(=O)N2)Cl)C(F)(F)F |
Canonical SMILES |
C1=C(C=C(C2=C1NC(=O)C(=O)N2)Cl)C(F)(F)F |
Appearance |
Solid powder |
Other CAS RN |
153504-72-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
5-chloro-7-trifluoromethyl-1,4-dihydro-2,3-quinoxalinedione ACEA 1011 ACEA-1011 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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